Cas no 2034416-27-6 (2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2034416-27-6
• MF: C₁₅H₁₄N₄
• MW: 250.2984623909
• CID: 5334336
• Update Time: 2025-06-26

2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(pyrazolo[1,5-a]pyrazin-4-yl)-1,2,3,4-tetrahydroisoquinoline
• 2-pyrazolo[1,5-a]pyrazin-4-yl-3,4-dihydro-1H-isoquinoline
• 2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C15H14N4/c1-2-4-13-11-18(9-6-12(13)3-1)15-14-5-7-17-19(14)10-8-16-15/h1-5,7-8,10H,6,9,11H2
• InChI Key： GLBXTKVWPYDHIT-UHFFFAOYSA-N
• SMILES： N1(C2C3=CC=NN3C=CN=2)CC2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 2
• Topological Polar Surface Area: 33.4

Additional information on 2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline (CAS No. 2034416-27-6)

2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2034416-27-6, belongs to the tetrahydroisoquinoline class of molecules, which are well-documented for their involvement in various pharmacological processes. The presence of a fused pyrazolo[1,5-a]pyrazine moiety in its structure introduces additional layers of biological relevance, making it a subject of intense research interest.

The molecular framework of 2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline is characterized by its intricate connectivity between the tetrahydroisoquinoline and pyrazolo[1,5-a]pyrazine heterocycles. This dual heterocyclic system is hypothesized to contribute to the compound's binding affinity and specificity for various biological targets. In recent years, there has been a surge in the exploration of such hybrid structures in drug discovery efforts, as they often exhibit enhanced pharmacological properties compared to their individual components.

One of the most compelling aspects of 2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline is its potential role as a scaffold for developing novel therapeutic agents. The tetrahydroisoquinoline moiety is known to be present in several bioactive natural products and pharmacologically relevant compounds. Its ability to interact with biological macromolecules such as proteins and enzymes makes it an attractive candidate for modulating cellular processes. Furthermore, the pyrazolo[1,5-a]pyrazine ring system is associated with various biological activities, including anti-inflammatory and anticancer effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline with potential target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in critical signaling pathways. For instance, preliminary computational analyses indicate that it could bind to kinases and transcription factors known to be implicated in cancer progression. Such insights have opened up new avenues for designing targeted therapies based on this compound.

The synthesis of 2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline represents a significant challenge due to its complex architecture. However， recent developments in synthetic methodologies have made it more feasible to construct such molecules efficiently. Transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions have been particularly instrumental in achieving the desired connectivity between the heterocyclic units. These advances have not only facilitated the synthesis of this compound but also provided valuable insights into general strategies for constructing related scaffolds.

Biological evaluation of 2-{pyrazolo1,5-apyrazin-4-yl}-1,2,3,4-tetrahydroisoquinoline has revealed promising activities in several in vitro assays. Notably， preliminary data suggest that it exhibits inhibitory effects on certain kinases and may possess antimicrobial properties. These findings are particularly intriguing given the growing concern over antibiotic resistance worldwide. The ability of this compound to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways could make it a valuable candidate for developing novel antibiotics.

In addition to its pharmacological potential， 2-{pyrazolo1，5-a}py razin -4 - yl } - 1 ， 2 ， 3 ， 4 - tetra hydro iso quino line has attracted interest from researchers exploring structure-based drug design approaches。 The unique conformational flexibility of its scaffold allows it to adopt multiple binding poses， which could enhance its interactions with biological targets。 This property is particularly desirable for developing drugs that require high affinity and selectivity.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying lead compounds like CAS No 20344 16 - 27 - 6。 By leveraging large datasets of bioactive molecules， these algorithms can predict potential therapeutic candidates with remarkable accuracy。 Recent studies have demonstrated that machine learning models can identify novel analogs of known drugs， including derivatives of tetra hydro iso quino line-based compounds。 This approach has not only expedited the identification of promising candidates but also provided new insights into their mechanism of action。

The future direction s o f research on CAS No 20344 16 - 27 - 6 are likely to focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models。 Pharmacokinetic optimization is crucial for ensuring that a drug reaches its target at effective concentrations while minimizing side effects。 Preclinical studies will provide valuable information about its absorption， distribution， metabolism， excretion (ADME) profile， as well as its safety and efficacy profiles。

In conclusion， CAS No 20344 16 - 27 - 6 (also known as } ) represents a structurally fascinating compound with significant potential in pharmaceutical applications。 Its unique scaffold ， combined with promising biological activities ， makes it an attractive candidate for further development 。 As research continues ， we can expect more insights into its therapeutic potential and mechanisms o f action 。 The advancements in synthetic chemistry ， computational modeling ， and machine learning are poised to transform how we discover and develop new drugs ， making compounds like this one increasingly relevant in modern medicine。